Cas no 164250-92-4 (2-Oxepanone, polymer with 1,6-diisocyanatohexane and 1,6-hexanediol)

• Product Name: 2-Oxepanone, polymer with 1,6-diisocyanatohexane and 1,6-hexanediol
• CAS No: 164250-92-4
• MF: C₂₀H₃₆N₂O₆
• MW: 400.50964641571
• CID: 904801
• Update Time: 2023-08-02

2-Oxepanone, polymer with 1,6-diisocyanatohexane and 1,6-hexanediol Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, polymer with 1,6-diisocyanatohexane and 1,6-hexanediol
• 1,6-diisocyanatohexane,hexane-1,6-diol,oxepan-2-one

• Inchi： 1S/C8H12N2O2.C6H10O2.C6H14O2/c11-7-9-5-3-1-2-4-6-10-8-12;7-6-4-2-1-3-5-8-6;7-5-3-1-2-4-6-8/h1-6H2;1-5H2;7-8H,1-6H2
• InChI Key： ZPLJMDPCZDBJDM-UHFFFAOYSA-N
• SMILES： O1C(CCCCC1)=O.OCCCCCCO.O=C=NCCCCCCN=C=O

Computed Properties

• Exact Mass: 400.257
• Monoisotopic Mass: 400.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 289
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126